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Compound of Interest

Compound Name: 17-Hydroxyisolathyrol

Cat. No.: B15594552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
17-Hydroxyisolathyrol is a macrocyclic lathyrol diterpenoid with demonstrated potential in

biomedical research, particularly in the fields of oncology and inflammation. As a member of the

lathyrane family of natural products, it is recognized for its cytotoxic and anti-inflammatory

properties. These application notes provide detailed protocols for the preparation of 17-
Hydroxyisolathyrol stock solutions for use in cell culture experiments, along with summaries

of its biological activities and proposed mechanisms of action.

Data Presentation
Solubility and Storage
Proper dissolution and storage of 17-Hydroxyisolathyrol are critical for maintaining its stability

and ensuring experimental reproducibility. Dimethyl sulfoxide (DMSO) is the recommended

solvent for creating high-concentration stock solutions.
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Parameter Value Source

Molecular Weight 350.45 g/mol [1]

Appearance Solid [1]

Solubility in DMSO ≥ 100 mg/mL (≥ 285.35 mM) [1]

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month
[1]

Note: For complete dissolution in DMSO, ultrasonic treatment may be required. It is also

advised to use freshly opened, anhydrous DMSO as the solvent's hygroscopic nature can

affect solubility.[1]

In Vitro Efficacy of Lathyrane Diterpenoids
While specific IC50 values for 17-Hydroxyisolathyrol are not readily available in the public

domain, the broader class of lathyrane diterpenoids has shown significant cytotoxic activity

against various cancer cell lines. Researchers should empirically determine the IC50 for their

specific cell line and experimental conditions.

Compound Class Cell Line Activity
Potential IC50
Range

Lathyrane

Diterpenoids
Various Cancer Cells

Cytotoxic, Apoptosis

Induction

Micromolar (µM) to

Sub-micromolar (nM)

Experimental Protocols
Protocol 1: Preparation of a High-Concentration 17-
Hydroxyisolathyrol Stock Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of 17-Hydroxyisolathyrol
in DMSO.

Materials:
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17-Hydroxyisolathyrol (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Procedure:

Calculate the required mass: To prepare 1 mL of a 100 mM stock solution, calculate the

mass of 17-Hydroxyisolathyrol needed using the following formula: Mass (mg) =

Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 Mass (mg) = 0.1

mol/L x 0.001 L x 350.45 g/mol x 1000 = 35.045 mg

Weigh the compound: Carefully weigh out 35.05 mg of 17-Hydroxyisolathyrol and place it

into a sterile microcentrifuge tube.

Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube.

Dissolve the compound: Vortex the tube vigorously for 1-2 minutes. If the compound does

not fully dissolve, place the tube in an ultrasonic bath for 5-10 minute intervals until the

solution is clear.[1]

Aliquot and store: Once fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at

-80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).

[1]

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol outlines the dilution of the high-concentration DMSO stock solution to prepare

working solutions for treating cells in culture. It is crucial to maintain the final DMSO

concentration in the cell culture medium at a non-toxic level, typically below 0.5%.[2]
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Materials:

100 mM 17-Hydroxyisolathyrol stock solution in DMSO

Sterile, pre-warmed complete cell culture medium

Sterile microcentrifuge tubes or plates

Procedure:

Determine the final desired concentration: For example, to prepare a working solution with a

final concentration of 10 µM.

Perform serial dilutions: a. Prepare an intermediate dilution by adding 1 µL of the 100 mM

stock solution to 999 µL of complete cell culture medium. This results in a 100 µM

intermediate solution. Mix well by gentle pipetting. b. Prepare the final working solution by

adding 100 µL of the 100 µM intermediate solution to 900 µL of complete cell culture medium

in the well of a culture plate or a new tube. This results in a final concentration of 10 µM with

a final DMSO concentration of 0.01%.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without the compound.

Immediate Use: It is recommended to prepare working solutions fresh for each experiment.

Mandatory Visualizations
Proposed Signaling Pathway of 17-Hydroxyisolathyrol
Lathyrane diterpenoids, including the closely related lathyrol, have been shown to induce

apoptosis in cancer cells by inhibiting the STAT3 signaling pathway.[3] Additionally, some

members of this class exhibit anti-inflammatory effects through the NF-κB pathway. The

following diagram illustrates a proposed mechanism of action for 17-Hydroxyisolathyrol.
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Caption: Proposed signaling pathway for 17-Hydroxyisolathyrol.
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Experimental Workflow for Stock Solution Preparation
The following diagram outlines the logical steps for preparing 17-Hydroxyisolathyrol stock

and working solutions for cell culture applications.
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Caption: Workflow for preparing 17-Hydroxyisolathyrol solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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